Cas no 25616-13-1 (Alanine, hydrochloride)

• Product name: Alanine, hydrochloride
• CAS No: 25616-13-1
• MF: C₃H₈ClNO₂
• MW: 125.554120063782
• CID: 1426650
• PubChem ID: 9942145

Alanine, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Alanine, hydrochloride
• D,L-alanine hydrochloride
• EN300-740128
• 2-aminopropanoic acid;hydrochloride
• alanine hydrochloride
• aminopropionate hydrochloride
• dl-alanine hydrochloride
• 2-aminopropanoic acid hydrochloride
• (2S)-2-aminopropanoic acid,hydrochloride
• 25616-13-1
• ILYVXUGGBVATGA-UHFFFAOYSA-N
• SCHEMBL305235

• Inchi： InChI=1S/C3H7NO2.ClH/c1-2(4)3(5)6;/h2H,4H2,1H3,(H,5,6);1H
• InChI Key： ILYVXUGGBVATGA-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)N.Cl

Computed Properties

• Exact Mass: 125.02444
• Monoisotopic Mass: 125.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Additional information on Alanine, hydrochloride

Alanine, hydrochloride (CAS No. 25616-13-1): A Comprehensive Overview

Alanine, hydrochloride, with the chemical formula C₃H₇NO₂·HCl, is a compound of significant interest in the field of pharmaceuticals and biochemical research. The CAS number 25616-13-1 uniquely identifies this substance, ensuring precise classification and documentation in scientific literature. This compound is the hydrochloride salt of alanine, an essential amino acid involved in various physiological processes. Its applications span from nutritional supplements to potential therapeutic uses, making it a subject of extensive study and innovation.

The structure of Alanine, hydrochloride consists of an alanine molecule (a non-polar amino acid) combined with a hydrochloric acid molecule. This salt form enhances its solubility in water, making it highly suitable for aqueous-based formulations and biomedical applications. The stability and purity of this compound are critical factors that researchers and manufacturers consider when developing new products or conducting experiments.

In recent years, the pharmaceutical industry has shown increasing interest in Alanine, hydrochloride due to its potential role in drug development and bioavailability enhancement. Studies have demonstrated that the hydrochloride salt form can improve the absorption and bioavailability of certain active pharmaceutical ingredients (APIs). This property makes it a valuable excipient in formulations designed for oral or parenteral administration.

One of the most compelling aspects of Alanine, hydrochloride is its involvement in metabolic pathways. Alanine itself is a crucial component in the alanine aminotransferase (ALT) pathway, which plays a significant role in energy metabolism and liver function. The hydrochloride form of this amino acid has been investigated for its potential benefits in supporting metabolic health and muscle recovery. For instance, athletes and individuals undergoing physical rehabilitation often benefit from supplements containing Alanine, hydrochloride, as it aids in muscle glycogen synthesis and reduces muscle fatigue.

Recent advancements in biotechnology have enabled more precise modifications and applications of Alanine, hydrochloride. Researchers are exploring its use as a precursor in the synthesis of more complex molecules, including certain peptides and enzymes. The compound's stability under various conditions makes it an ideal candidate for these synthetic processes. Additionally, its role as a buffering agent in biochemical assays has been highlighted in numerous studies.

The nutritional supplement market has also embraced Alanine, hydrochloride due to its perceived health benefits. It is often included in protein supplements and meal replacement products because it helps maintain stable blood sugar levels and supports immune function. The ease of formulation and high bioavailability contribute to its popularity among consumers seeking natural health solutions.

From a regulatory perspective, Alanine, hydrochloride is classified as a Generally Recognized As Safe (GRAS) compound by various health authorities. This classification ensures that it can be used widely in food and pharmaceutical products without stringent restrictions. However, manufacturers must adhere to good manufacturing practices (GMP) to ensure the quality and consistency of the product.

In conclusion, Alanine, hydrochloride (CAS No. 25616-13-1) is a versatile compound with significant applications in pharmaceuticals, nutraceuticals, and biochemical research. Its role in metabolic pathways, along with its enhanced solubility and stability as a salt form, makes it a valuable substance for both industrial and clinical applications. As research continues to uncover new uses for this compound, its importance in modern medicine and health science is likely to grow even further.